2-(4-fluorophenyl)-5-(3-nitrophenyl)-1,3,4-oxadiazole

• IUPAC Name: 2-(4-fluorophenyl)-5-(3-nitrophenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C14H8FN3O3/c15-11-6-4-9(5-7-11)13-16-17-14(21-13)10-2-1-3-12(8-10)18(19)20/h1-8H
• InChI Key: YYFVKEVMSWPWQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NN=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C14H8FN3O3
• Molecular Weight: 285.23 g/mol

Description

2-(4-fluorophenyl)-5-(3-nitrophenyl)-1,3,4-oxadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the oxadiazole family, which is known for its diverse range of biological activities.

Scientific Research Applications

2-(4-fluorophenyl)-5-(3-nitrophenyl)-1,3,4-oxadiazole has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves its use as a fluorescent probe for the detection of reactive oxygen species (ROS) in biological systems. This compound has been shown to exhibit high selectivity and sensitivity towards ROS, making it a valuable tool for studying oxidative stress in cells and tissues.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-5-(3-nitrophenyl)-1,3,4-oxadiazole involves its ability to undergo a photoinduced electron transfer (PET) process in the presence of ROS. This process leads to the formation of a highly fluorescent species, which can be detected using a variety of spectroscopic techniques.
Biochemical and Physiological Effects:
2-(4-fluorophenyl)-5-(3-nitrophenyl)-1,3,4-oxadiazole has been shown to have minimal toxicity and low cytotoxicity in vitro. In addition, this compound has been shown to be stable under physiological conditions, making it a valuable tool for studying biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-fluorophenyl)-5-(3-nitrophenyl)-1,3,4-oxadiazole in lab experiments is its high selectivity and sensitivity towards ROS. This makes it a valuable tool for studying oxidative stress in cells and tissues. However, one limitation of this compound is its relatively low quantum yield, which can make it difficult to detect in some biological systems.

Future Directions

There are several future directions for research involving 2-(4-fluorophenyl)-5-(3-nitrophenyl)-1,3,4-oxadiazole. One area of research involves the development of new fluorescent probes based on this compound, with improved selectivity and sensitivity towards ROS. Another area of research involves the use of this compound in vivo, for the detection of ROS in animal models. Finally, there is potential for the use of 2-(4-fluorophenyl)-5-(3-nitrophenyl)-1,3,4-oxadiazole in the development of new therapies for diseases associated with oxidative stress, such as cancer and neurodegenerative disorders.
Conclusion:
In conclusion, 2-(4-fluorophenyl)-5-(3-nitrophenyl)-1,3,4-oxadiazole is a valuable tool for studying oxidative stress in biological systems. Its high selectivity and sensitivity towards ROS make it a promising candidate for the development of new fluorescent probes and therapies for diseases associated with oxidative stress. Further research is needed to fully explore the potential applications of this compound in scientific research.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-5-(3-nitrophenyl)-1,3,4-oxadiazole can be achieved through a multistep process. One of the most common methods involves the reaction of 4-fluorobenzohydrazide with 3-nitrobenzoyl chloride in the presence of triethylamine. The resulting intermediate is then treated with acetic anhydride and sodium acetate to yield the final product.